Cas no 1807145-38-5 (Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1807145-38-5
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897983
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)4-7-9(11(13)14)10(20-2)6(5-18-7)12(15,16)17/h5,11H,3-4H2,1-2H3
• InChI Key： MHJSGWXYSNKCCG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(F)(F)F)=CN=C1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1807145-38-5)

The compound Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1807145-38-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique molecular structure, featuring difluoromethyl, methoxy, and trifluoromethyl functional groups, makes it a versatile intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its remarkable stability and reactivity under various conditions.

In recent years, the demand for fluorinated pyridine compounds like Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate has surged, driven by their efficacy in drug discovery and crop protection. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a valuable building block for designing next-generation therapeutics and agrochemicals. This aligns with the growing trend of fluorine chemistry in modern science, where researchers seek to optimize molecular properties for targeted applications.

One of the most frequently asked questions about CAS No. 1807145-38-5 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and fluorination processes, followed by rigorous purification to achieve high purity levels. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity and purity, ensuring compliance with industry standards.

The versatility of Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate extends to its role in medicinal chemistry. Its pyridine core is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Researchers are also investigating its potential as a key intermediate in the development of antiviral and anti-inflammatory agents, reflecting the global focus on combating emerging health challenges.

In the agrochemical sector, this compound is gaining traction as a precursor for novel pesticides and herbicides. The trifluoromethyl group, in particular, is known to enhance the bioactivity and environmental persistence of agrochemicals, addressing the need for more efficient and sustainable crop protection solutions. This aligns with the increasing emphasis on green chemistry and reduced environmental impact in agricultural practices.

From a commercial perspective, CAS No. 1807145-38-5 is available through specialized chemical suppliers, often in bulk quantities for industrial-scale applications. Pricing and availability may vary depending on market demand and regulatory considerations. Researchers are advised to consult safety data sheets (SDS) and handle the compound with appropriate precautions, although it is not classified under hazardous or restricted categories.

Looking ahead, the future of Ethyl 3-(difluoromethyl)-4-methoxy-5-(trifluoromethyl)pyridine-2-acetate appears promising, with ongoing studies exploring its potential in catalysis, material science, and other cutting-edge fields. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.